Cas no 13757-90-9 (dodecane-6,7-dione)

• Product Name: dodecane-6,7-dione
• CAS No: 13757-90-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1245324
• PubChem ID: 26257
• Update Time: 2025-04-20

dodecane-6,7-dione Chemical and Physical Properties

Names and Identifiers

• dodecane-6,7-dione
• 6,7-DODECANEDIONE
• HGPCKXFCLDLIFH-UHFFFAOYSA-N
• BDBM50350321
• SCHEMBL10347796
• CHEBI:229404
• DTXSID40160238
• 13757-90-9
• CHEMBL1812856
• SCHEMBL3293052

• Inchi： 1S/C12H22O2/c1-3-5-7-9-11(13)12(14)10-8-6-4-2/h3-10H2,1-2H3
• InChI Key： HGPCKXFCLDLIFH-UHFFFAOYSA-N
• SMILES： O=C(C(CCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų